Brotizolam Impurity 1

Specification

• CAS No.: 1437317-64-0
• Molecular Formula: C15H12BrClN4OS
• Molecular Weight: 411.71

Introduction

Chemical Identity and Structural Properties

Basic Identification Parameters

Brotizolam Impurity 1 is cataloged in chemical databases with specific identifiers that facilitate its recognition in pharmaceutical analysis and quality control processes. The compound is identified by several key parameters as presented in Table 1.

Parameter	Value
CAS Number	1437317-64-0
Chemical Name	Methanone, 5-bromo-2-[(2,5-dihydro-3-methyl-1,2,4-triazin-6-yl)amino]-3-thienyl-
Molecular Formula	C15H12BrClN4OS
Molecular Weight	411.7

The identification parameters presented above provide essential information for analytical chemists working in pharmaceutical quality control to accurately identify and quantify this specific impurity. The CAS number serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification across different nomenclature systems.

Relationship to Brotizolam

Comparative Analysis with Related Brotizolam Impurities

In pharmaceutical analysis, multiple impurities associated with Brotizolam have been identified and characterized. Brotizolam Impurity B, for example, is identified as Demethylbrotizolam with CAS number 57801-97-5, molecular formula C14H8BrClN4S, and molecular weight 379.66. This impurity differs from Impurity 1 in both structure and molecular composition.

The European Pharmacopoeia (EP) also identifies Brotizolam EP Impurity A, with CAS number 54123-29-4 and chemical name 4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,]triazolo[4,3-a]diazepine. The existence of these different characterized impurities highlights the complexity of controlling pharmaceutical quality during Brotizolam production.

Analytical Standards and Quality Control Applications

Reference Standard Availability

Supplier	Catalog Reference	Available Quantities
CymitQuimica	4Z-B-088002	5mg, 10mg, 25mg, 50mg, 100mg